2-[4-(cyclohexylmethyl)-1-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(cyclohexylmethyl)-1-(1-propan-2-ylpiperidin-4-yl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C21H41N3O/c1-18(2)23-11-8-20(9-12-23)24-14-13-22(17-21(24)10-15-25)16-19-6-4-3-5-7-19/h18-21,25H,3-17H2,1-2H3
• InChI Key: BXTJUAKEPFHUAN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)N2CCN(CC2CCO)CC3CCCCC3
• Molecular Formula: C21H41N3O
• Molecular Weight: 351.6 g/mol

Description

2-[4-(cyclohexylmethyl)-1-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the piperazine family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 2-[4-(cyclohexylmethyl)-1-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol is not fully understood, but it is believed to act as a modulator of certain neurotransmitter systems in the brain. This compound has been shown to bind to certain receptors in the brain, which can lead to changes in the levels of certain neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects:
2-[4-(cyclohexylmethyl)-1-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol has been shown to have a variety of biochemical and physiological effects. This compound has been shown to increase the release of dopamine and serotonin in the brain, which can lead to an increase in mood and a decrease in anxiety and depression. Additionally, this compound has been shown to have analgesic properties, which makes it a promising candidate for the development of new pain medications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(cyclohexylmethyl)-1-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol in lab experiments is its high affinity for certain receptors in the brain. This makes it a useful tool for studying the effects of neurotransmitter systems on behavior and cognition. However, one limitation of using this compound is that it can have off-target effects on other neurotransmitter systems, which can complicate the interpretation of experimental results.

Future Directions

There are many future directions for the study of 2-[4-(cyclohexylmethyl)-1-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol. One potential direction is the development of new drugs for the treatment of neurological disorders, such as depression, anxiety, and schizophrenia. Additionally, this compound could be used to study the effects of neurotransmitter systems on addiction and reward pathways in the brain. Finally, this compound could be used to study the effects of neurotransmitter systems on learning and memory, which could have implications for the development of new treatments for cognitive disorders.

Synthesis Methods

The synthesis of 2-[4-(cyclohexylmethyl)-1-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol involves the reaction of 1-(1-isopropyl-4-piperidinyl)-4-(cyclohexylmethyl)piperazine with ethylene glycol in the presence of a catalyst. The reaction proceeds under mild conditions and yields the desired product in good yield and purity.

Scientific Research Applications

2-[4-(cyclohexylmethyl)-1-(1-isopropyl-4-piperidinyl)-2-piperazinyl]ethanol has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. This compound has been shown to have a high affinity for certain receptors in the brain, which makes it a promising candidate for the development of new drugs for the treatment of neurological disorders.